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Compound of Interest

Compound Name: (2,4-Dichlorobenzyl)methylamine

Cat. No.: B1297804 Get Quote

This guide provides an in-depth overview of (2,4-Dichlorobenzyl)methylamine, a chemical

compound utilized in various research and development applications. It is intended for

researchers, scientists, and professionals in the field of drug development, offering detailed

information on its chemical properties, synthesis, and analytical methods.

Physicochemical Properties
(2,4-Dichlorobenzyl)methylamine is a colorless liquid at room temperature.[1] It serves as a

versatile precursor in the synthesis of a range of pharmaceutical compounds.[1][2] The

hydrochloride salt of this compound, (2,4-Dichlorobenzyl)methylamine hydrochloride,

presents as a white crystalline solid and is noted for its antimicrobial properties, finding use in

the development of new drugs and in crop protection.[3]

A summary of its key quantitative data is presented below:
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Property Value

Molecular Formula C₈H₉Cl₂N[1]

Molecular Weight 190.07 g/mol [4][5]

CAS Number 5013-77-4[1]

Boiling Point 240.6°C at 760 mmHg[1]

Density 1.226 g/cm³[1][4]

Flash Point 99.3°C[1]

Refractive Index 1.5560 to 1.5600[1]

Experimental Protocols
Detailed experimental procedures are crucial for the consistent and safe handling and

application of (2,4-Dichlorobenzyl)methylamine. Below are generalized protocols for its

synthesis and analysis based on standard organic chemistry techniques.

Synthesis of (2,4-Dichlorobenzyl)methylamine

A common synthetic route to (2,4-Dichlorobenzyl)methylamine involves the reductive

amination of 2,4-dichlorobenzaldehyde with methylamine.

Materials: 2,4-dichlorobenzaldehyde, methylamine (as a solution in a suitable solvent like

THF or ethanol), a reducing agent (e.g., sodium borohydride or hydrogen gas with a

palladium catalyst), a suitable reaction solvent (e.g., methanol, ethanol, or dichloromethane),

and reagents for workup and purification (e.g., water, brine, a drying agent like anhydrous

sodium sulfate, and solvents for chromatography).

Procedure:

Dissolve 2,4-dichlorobenzaldehyde in the chosen reaction solvent in a reaction vessel.

Add the methylamine solution to the reaction mixture and stir for a designated period to

form the intermediate imine.
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Cool the reaction mixture in an ice bath before slowly adding the reducing agent.

Allow the reaction to proceed until completion, monitoring by a suitable method such as

Thin Layer Chromatography (TLC).

Quench the reaction by carefully adding water.

Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and

filter.

Concentrate the filtrate under reduced pressure to obtain the crude product.

Purify the crude product using a suitable technique, such as column chromatography on

silica gel, to yield pure (2,4-Dichlorobenzyl)methylamine.

Workflow for Synthesis and Purification
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A generalized workflow for the synthesis of (2,4-Dichlorobenzyl)methylamine.

Analytical Characterization

The identity and purity of synthesized (2,4-Dichlorobenzyl)methylamine can be confirmed

using various analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR spectroscopy are

used to elucidate the molecular structure of the compound.

Mass Spectrometry (MS): This technique is employed to determine the molecular weight and

fragmentation pattern, confirming the compound's identity.
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High-Performance Liquid Chromatography (HPLC): HPLC is utilized to assess the purity of

the compound.

Logical Flow for Compound Characterization
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A logical workflow for the analytical characterization of the synthesized compound.

Signaling Pathways and Biological Activity
While (2,4-Dichlorobenzyl)methylamine itself is primarily a synthetic intermediate, its

derivatives are of interest in drug discovery. The dichlorobenzyl moiety is present in various

biologically active molecules. The biological effects of these derivatives would be dependent on

the final molecular structure.

For instance, if incorporated into a larger molecule that targets a specific receptor, the signaling

pathway would be dictated by that receptor's mechanism of action.

Hypothetical Signaling Pathway Involvement

The following diagram illustrates a hypothetical scenario where a derivative of (2,4-
Dichlorobenzyl)methylamine acts as a ligand for a G-protein coupled receptor (GPCR).
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A hypothetical GPCR signaling pathway initiated by a derivative compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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